Cas no 18378-31-9 (2,1,3-Benzoxadiazol-4-amine, N-methyl-7-nitro-N-phenyl-)

2,1,3-Benzoxadiazol-4-amine, N-methyl-7-nitro-N-phenyl- structure
18378-31-9 structure
Product Name:2,1,3-Benzoxadiazol-4-amine, N-methyl-7-nitro-N-phenyl-
CAS No:18378-31-9
MF:C13H10N4O3
MW:270.243502140045
CID:1377584
Update Time:2024-08-14

2,1,3-Benzoxadiazol-4-amine, N-methyl-7-nitro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazol-4-amine, N-methyl-7-nitro-N-phenyl-
    • Inchi: 1S/C13H10N4O3/c1-16(9-5-3-2-4-6-9)10-7-8-11(17(18)19)13-12(10)14-20-15-13/h2-8H,1H3
    • InChI Key: JOWWPHACBIRDIL-UHFFFAOYSA-N
    • SMILES: N1=C2C([N+]([O-])=O)=CC=C(N(C)C3=CC=CC=C3)C2=NO1

Computed Properties

  • Exact Mass: 270.0754

Experimental Properties

  • Density: 1.428±0.06 g/cm3(Predicted)
  • Melting Point: 168-170 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 463.4±55.0 °C(Predicted)
  • PSA: 85.3
  • pka: -4.15±0.45(Predicted)

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